N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide
Overview
Description
N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide, also known as DMAA, is a synthetic compound that has been extensively studied for its potential uses in scientific research. DMAA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In
Mechanism of Action
N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide is believed to act as a sympathomimetic agent, stimulating the release of norepinephrine and dopamine in the central nervous system. It also has vasoconstrictive effects on the cardiovascular system and has been shown to increase metabolic rate and fat oxidation.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide has been shown to have a range of biochemical and physiological effects, including increased alertness and focus, improved exercise performance, and decreased appetite. It has also been shown to increase heart rate, blood pressure, and respiratory rate.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide in lab experiments is its ability to stimulate the release of norepinephrine and dopamine, making it a useful tool in the study of the central nervous system. However, its vasoconstrictive effects on the cardiovascular system may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide, including further exploration of its effects on the central nervous system, cardiovascular system, and metabolism. It may also be useful in the development of new drugs for the treatment of conditions such as attention deficit hyperactivity disorder and obesity. Additionally, research could focus on the development of new synthesis methods for N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide that are more efficient and cost-effective.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide has been used in a variety of scientific research applications, including studies on its effects on the central nervous system, cardiovascular system, and metabolism. It has also been used as a tool in drug discovery and development, as well as in the study of cellular signaling pathways.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-11-6-5-7-12(2)16(11)17-15(19)10-20-14-9-4-3-8-13(14)18/h3-9,18H,10H2,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJWUQBTYUBVAGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)COC2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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